![molecular formula C21H21N3O4 B2425267 6-methyl-4-((1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one CAS No. 1705333-55-6](/img/structure/B2425267.png)
6-methyl-4-((1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-methyl-4-((1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Device Characterization
Derivatives related to the chemical structure have been synthesized and characterized for their structural and electronic properties. For instance, pyrazolo[4,3-b]pyridine derivatives have been developed, revealing their stability and polycrystalline nature. These compounds were explored for their potential in creating devices exhibiting rectification behavior and photovoltaic properties due to their optical band gaps, indicating their applications in electronic and optoelectronic devices (El-Menyawy et al., 2019).
Structural and Optical Characteristics
Another study focused on pyridine derivatives' thermal, structural, optical, and diode characteristics, showing potential applications in developing new materials for electronics. These compounds' interactions with substrates to form heterojunctions revealed properties conducive to photosensor applications, highlighting their relevance in sensor technology and material science (Zedan et al., 2020).
Spectroscopic and Structural Investigations
Further research into pyrazole derivatives, including spectroscopic and structural investigations using techniques such as FT-IR, NMR, docking, and density functional theory (DFT), has demonstrated the pharmaceutical significance of these compounds in drug discovery. These studies suggest their potential applications in developing new therapeutic agents (Kumar et al., 2020).
Corrosion Inhibition
Pyrazole pyridine derivatives have been examined for their corrosion inhibition effects on metals in acidic environments, illustrating their applications in industrial and engineering fields to protect materials from corrosion. These studies provide insights into the development of more effective and environmentally friendly corrosion inhibitors (Sudheer & Quraishi, 2015).
Coordination Chemistry
Research into the coordination chemistry of pyrazolyl-(phosphinoyl)pyridine ligands with various metal ions suggests applications in catalysis and material synthesis. These compounds have been used in ethylene oligomerization reactions, indicating their potential in polymer and materials science (Nyamato et al., 2015).
Properties
IUPAC Name |
6-methyl-4-[1-(2-methyl-5-phenylpyrazole-3-carbonyl)pyrrolidin-3-yl]oxypyran-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-14-10-17(11-20(25)27-14)28-16-8-9-24(13-16)21(26)19-12-18(22-23(19)2)15-6-4-3-5-7-15/h3-7,10-12,16H,8-9,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMGUHPQGCNEUGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CCN(C2)C(=O)C3=CC(=NN3C)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.